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Compound of Interest

Compound Name: TAN-452

Cat. No.: B611147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of TAN-452, a peripherally acting

opioid receptor antagonist, and its utility in mitigating common and debilitating side effects

associated with opioid use, such as nausea, vomiting, and constipation. Detailed protocols for

key in vitro and in vivo experiments are provided to facilitate further research and development.

Introduction
Opioid analgesics are highly effective for managing moderate to severe pain, but their use is

often limited by significant adverse effects, including nausea, vomiting, and constipation.[1][2]

These side effects can decrease a patient's quality of life and lead to non-adherence to pain

management regimens. TAN-452 is a novel, orally active, and peripherally selective δ-opioid

receptor (DOR) antagonist that has shown promise in attenuating these morphine-induced side

effects without compromising its analgesic efficacy.[3][4] Its low brain penetrability is a key

feature, ensuring that its antagonistic effects are primarily confined to the periphery, where the

undesirable side effects of opioids are often mediated.

Mechanism of Action
TAN-452 functions as a competitive antagonist at opioid receptors, with a notable selectivity for

the δ-opioid receptor (DOR). It also exhibits antagonistic activity at the µ-opioid receptor (MOR)

and κ-opioid receptor (KOR), albeit to a lesser extent. By blocking the binding of opioids to

peripheral receptors, particularly in the gastrointestinal tract, TAN-452 can counteract the
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downstream signaling that leads to side effects like reduced gastrointestinal motility

(constipation) and the induction of nausea and vomiting.
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In Vitro Experimental Workflow
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In Vivo Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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